3-(2-chlorophenyl)-N-(2-(furan-3-yl)-2-hydroxyethyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H15ClN2O4/c1-10-15(16(20-24-10)12-4-2-3-5-13(12)18)17(22)19-8-14(21)11-6-7-23-9-11/h2-7,9,14,21H,8H2,1H3,(H,19,22)
• InChI Key: PDHHQPGHEVXEHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC(C3=COC=C3)O
• Molecular Formula: C17H15ClN2O4
• Molecular Weight: 346.8 g/mol

Description

3-(2-chlorophenyl)-N-(2-(furan-3-yl)-2-hydroxyethyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C17H15ClN2O4 and its molecular weight is 346.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Compounds containing chlorophenyl, furan derivatives, and isoxazole moieties have been extensively studied for their synthetic applications. For instance, the Diels–Alder reactions involving alkyl 2H-azirine-3-carboxylates with furans demonstrate the utility of such compounds in synthesizing complex molecular structures through cycloaddition reactions, showcasing their relevance in developing novel organic synthesis methodologies (Alves et al., 2001). Similarly, the rearrangement of 4-imino-(1H,4H)-3,1-benzoxazine-2-ones to 2,4-quinazolinediones via an isocyanate carboxamide intermediate highlights the chemical versatility of isoxazole and furan compounds in producing heterocyclic compounds with potential pharmaceutical applications (Azizian et al., 2000).

Potential Biological Applications

The exploration of compounds bearing chlorophenyl and furan moieties for antimicrobial and antitumor activities underlines their significance in medicinal chemistry. For example, studies on quinazolinone and thiazolidinone derivatives have shown promising antimicrobial properties, providing a basis for the development of new antimicrobial agents (Desai et al., 2011). Moreover, the design and synthesis of thiazolopyrimidine derivatives demonstrate the investigation into their antinociceptive and anti-inflammatory properties, which could lead to new therapeutic options for pain and inflammation management (Selvam et al., 2012).